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Compound of Interest

Compound Name: 5-Nonanone

Cat. No.: B165733

For Researchers, Scientists, and Drug Development
Professionals

This technical guide provides a comprehensive overview of 5-nonanone, including its
structural formula, various isomers, physicochemical properties, and detailed experimental
protocols for its synthesis and characterization. The information is tailored for professionals in
research, science, and drug development who require a thorough understanding of this ketone.

5-Nonanone: Structural Formula and Identification

5-Nonanone, also known as dibutyl ketone, is a symmetrical ketone with the chemical formula
CoH180.[1][2] Its structure consists of a nine-carbon chain with a carbonyl group (C=0) at the
fifth carbon position.

IUPAC Name: Nonan-5-one[1][3]

Synonyms: Dibutyl ketone, di-n-butyl ketone, valerone[4]

CAS Number: 502-56-7[1][3]

Molecular Formula: CoH1s0O[1][2]

Condensed Structural Formula: CH3(CH2)sCO(CHz)3CHs
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Below is a diagram representing the structural formula of 5-nonanone.

Structural formula of 5-nonanone.

Isomers of 5-Nonanone

Isomers are molecules that share the same molecular formula but have different structural
arrangements. For the molecular formula CsH1s0, several types of isomers exist, primarily
positional, chain, and functional isomers.

Positional Isomerism

Positional isomers have the same carbon skeleton and the same functional group, but the
functional group is located at a different position on the carbon chain. For nonanone, this refers
to the different possible locations of the carbonyl group.

e 2-Nonanone: The carbonyl group is on the second carbon.
e 3-Nonanone: The carbonyl group is on the third carbon.[5][6][7]

e 4-Nonanone: The carbonyl group is on the fourth carbon.[8][9]

Chain Isomerism

Chain isomers have the same molecular formula and the same functional group, but the
arrangement of the carbon chain is different (i.e., branched).

o Example: 4-Methyl-5-nonanone is a branched-chain isomer of 5-nonanone.[10][11]

Functional Isomerism

Functional isomers have the same molecular formula but different functional groups. Aldehydes
are functional isomers of ketones.

o Example: Nonanal is an aldehyde with the molecular formula CoH1s0.

The following diagram illustrates the isomeric relationships of 5-nonanone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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